Cas no 213271-08-0 (H-Nva-pna hbr)

• Product name: H-Nva-pna hbr
• CAS No: 213271-08-0
• MF: C₁₁H₁₆BrN₃O₃
• MW: 318.167041778564
• CID: 3160796
• PubChem ID: 74787741

H-Nva-pna hbr Chemical and Physical Properties

Names and Identifiers

• H-Nva-pna hbr
• (2S)-2-amino-N-(4-nitrophenyl)pentanamide;hydrobromide
• J-013997
• 213271-08-0
• H-NVA-PNAHBR
• (S)-2-amino-N-(4-nitrophenyl)pentanamide hydrobromide
• CS-0449729
• L-Norlevaline-4-nitoranilide hydrobromide

• Inchi： InChI=1S/C11H15N3O3.BrH/c1-2-3-10(12)11(15)13-8-4-6-9(7-5-8)14(16)17;/h4-7,10H,2-3,12H2,1H3,(H,13,15);1H/t10-;/m0./s1
• InChI Key： QDHUIHIRFDFVBT-PPHPATTJSA-N
• SMILES： CCC[C@@H](C(=O)NC1=CC=C(C=C1)[N+](=O)[O-])N.Br

Computed Properties

• Exact Mass: 317.03750g/mol
• Monoisotopic Mass: 317.03750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 270
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-Nva-pna hbr

Comprehensive Overview of H-Nva-pna HBr (CAS No. 213271-08-0): Properties, Applications, and Research Insights

In the realm of peptide chemistry and pharmaceutical research, H-Nva-pna HBr (CAS No. 213271-08-0) has emerged as a compound of significant interest. This N-valine-derived peptide is widely utilized in biochemical assays, drug discovery, and enzymatic studies. Its unique structural properties, including the p-nitroanilide (pna) moiety, make it a valuable tool for researchers investigating protease activity and substrate specificity. The hydrobromide (HBr) salt form enhances its stability and solubility, facilitating its use in various experimental conditions.

The growing demand for peptide-based therapeutics and enzyme substrates has propelled the relevance of H-Nva-pna HBr in modern research. Recent trends in precision medicine and targeted drug delivery have further highlighted the importance of compounds like this, which serve as building blocks for more complex molecules. Researchers frequently search for "H-Nva-pna HBr solubility," "CAS 213271-08-0 applications," and "N-valine p-nitroanilide synthesis," reflecting the compound's diverse utility.

From a structural perspective, H-Nva-pna HBr features a chiral center at the valine residue, which is critical for its interactions with enzymes. The p-nitroanilide group acts as a chromophore, enabling spectrophotometric detection in kinetic assays—a feature highly valued in high-throughput screening (HTS) platforms. This aligns with the pharmaceutical industry's focus on automated assay technologies and AI-driven drug discovery, where such compounds play pivotal roles.

Quality control and analytical characterization of H-Nva-pna HBr are frequently discussed topics. Techniques like HPLC purity analysis, mass spectrometry, and nuclear magnetic resonance (NMR) are essential for verifying its chemical integrity. These methods address common user queries such as "how to validate CAS 213271-08-0 purity" and "H-Nva-pna HBr storage conditions," underscoring the need for rigorous standardization in research chemicals.

In conclusion, H-Nva-pna HBr (CAS No. 213271-08-0) represents a versatile and indispensable tool in biochemical research. Its applications span from protease mechanism studies to pharmaceutical development, making it a compound of enduring relevance. As scientific inquiries evolve, this molecule continues to answer critical questions in molecular interactions and therapeutic design.